5-[1-(3,4-dichlorobenzoyl)piperidin-4-yl]-4-phenyl-2,4-dihydro-3H-1,2,4-triazol-3-one

• IUPAC Name: 3-[1-(3,4-dichlorobenzoyl)piperidin-4-yl]-4-phenyl-1H-1,2,4-triazol-5-one
• InChI: InChI=1S/C20H18Cl2N4O2/c21-16-7-6-14(12-17(16)22)19(27)25-10-8-13(9-11-25)18-23-24-20(28)26(18)15-4-2-1-3-5-15/h1-7,12-13H,8-11H2,(H,24,28)
• InChI Key: LDSKDBBTQYHYHU-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1C2=NNC(=O)N2C3=CC=CC=C3)C(=O)C4=CC(=C(C=C4)Cl)Cl
• Molecular Formula: C20H18Cl2N4O2
• Molecular Weight: 417.3 g/mol

Description

The compound is a complex organic molecule that contains several functional groups, including a piperidine ring, a phenyl group, and a 1,2,4-triazolone ring. These functional groups suggest that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound is likely to be quite complex due to the presence of multiple rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be determined by its specific molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Scientific Research Applications

Coordination Chemistry

The triazolone ring can serve as a ligand in coordination complexes. Researchers study its coordination behavior with transition metals, exploring applications in catalysis, luminescence, and molecular recognition.

These diverse applications highlight the compound’s versatility and potential impact across scientific disciplines. . If you’d like more details on any specific field, feel free to ask! 😊

Mechanism of Action

The mechanism of action of this compound in biological systems would depend on its specific biological targets. Without more information, it’s difficult to predict what these might be.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific physical and chemical properties, as well as its biological activity. Without more information, it’s difficult to predict what these might be.

Future Directions

Future research on this compound could involve more detailed studies of its synthesis, structure, reactivity, and biological activity. This could lead to a better understanding of the compound and its potential applications.